Cas no 554439-46-2 (1-(4-FLUORO-BENZYL)-3-METHYL-1H-THIENO[2,3-C]PYRAZOLE-5-CARBOXYLIC ACID)

• Product Name: 1-(4-FLUORO-BENZYL)-3-METHYL-1H-THIENO[2,3-C]PYRAZOLE-5-CARBOXYLIC ACID
• CAS No: 554439-46-2
• MF: C₁₄H₁₁FN₂O₂S
• MW: 290.312745332718
• CID: 843704
• PubChem ID: 2434830
• Update Time: 2025-04-19

1-(4-FLUORO-BENZYL)-3-METHYL-1H-THIENO[2,3-C]PYRAZOLE-5-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 1-(4-FLUORO-BENZYL)-3-METHYL-1H-THIENO[2,3-C]PYRAZOLE-5-CARBOXYLIC ACID
• 1-[(4-fluorophenyl)methyl]-3-methylthieno[2,3-c]pyrazole-5-carboxylic acid
• G26097
• DTXSID601137246
• 1-[(4-fluorophenyl)methyl]-3-methyl-1H-thieno[2,3-c]pyrazole-5-carboxylic acid
• AB00719962-01
• 1-(4-fluorobenzyl)-3-methyl-1h-thieno[2,3-c]pyrazole-5-carboxylicacid
• CS-0220019
• AKOS001053019
• 1-(4-fluorobenzyl)-3-methyl-1h-thieno[2,3-c]pyrazole-5-carboxylic acid
• 554439-46-2
• J-503298
• Z56921800
• C14H11FN2O2S
• EN300-05565

• MDL： MFCD03988542
• Inchi： 1S/C14H11FN2O2S/c1-8-11-6-12(14(18)19)20-13(11)17(16-8)7-9-2-4-10(15)5-3-9/h2-6H,7H2,1H3,(H,18,19)
• InChI Key： XZHXFMZSEHQSBD-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC2C(C)=NN(CC3C=CC(=CC=3)F)C1=2

Computed Properties

• Exact Mass: 290.05252693g/mol
• Monoisotopic Mass: 290.05252693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 83.4Ų